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Compound of Interest

Compound Name: Dimethyl sulfide borane

Cat. No.: B079340 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the handling and disposal

of Dimethyl Sulfide Borane (DMSB). Adherence to these protocols is critical for ensuring the

safety of all laboratory personnel and maintaining a secure research environment. This guide is

intended for researchers, scientists, and drug development professionals.

Dimethyl sulfide borane is a highly flammable and water-reactive liquid that poses significant

health hazards, including skin irritation, serious eye damage, and potential harm to fertility or

an unborn child.[1][2] Inhalation or ingestion can also be harmful.[3] Strict adherence to the

following personal protective equipment (PPE) and handling protocols is mandatory.

Essential Personal Protective Equipment (PPE)
The selection and proper use of PPE are the first line of defense against the hazards

associated with dimethyl sulfide borane.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles with

side shields or a full-face

shield.[4] Contact lenses

should not be worn.[4]

Protects against splashes and

vapors that can cause serious

eye damage.[1][2]

Skin and Body Protection

- Gloves: Chemical-resistant

gloves (e.g., PVC). For

prolonged or frequent contact,

a glove with a protection class

of 5 or higher (breakthrough

time > 240 minutes) is

recommended.[4] - Lab Coat:

Flame-retardant and anti-static

lab coat. - Footwear: Safety

footwear or rubber gumboots.

[4]

Prevents skin contact, which

can cause irritation and

toxicity.[1][3] Flame-retardant

clothing is crucial due to the

chemical's flammability.

Respiratory Protection

A NIOSH/MSHA-approved

respirator with an appropriate

filter (e.g., ABEK-type filter) is

required when working with

this material, especially when

vapors or aerosols are

generated.[3]

Protects against inhalation of

harmful vapors, which can

cause respiratory tract

irritation.[3][5]

Operational Plan: Step-by-Step Handling Protocol
All handling of dimethyl sulfide borane must be conducted within a chemical fume hood.[1][5]

The work area must be equipped with an eyewash station and a safety shower in close

proximity.[1][3]

Preparation:

Ensure the chemical fume hood is functioning correctly.
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Gather all necessary equipment and reagents before introducing dimethyl sulfide borane
to the work area.

The work area must be free of ignition sources such as open flames, hot surfaces, and

spark-producing equipment.[1][4]

Handle the material under an inert atmosphere, such as nitrogen.[1]

Handling:

Ground all metal parts of the equipment to prevent static electricity discharge.[1]

Use only non-sparking tools.[1]

Avoid all personal contact, including inhalation.[4]

Do not allow the chemical to come into contact with water or moist air, as it reacts violently

to release flammable gases.[1][6]

Keep containers tightly closed when not in use.[1]

Storage:

Store in a refrigerator/flammables cabinet.[1]

Keep the container under a nitrogen blanket and tightly closed in a dry, cool, and well-

ventilated place.[1][5]

Protect from moisture.[1]

Emergency and Disposal Protocols
Spill Response
Minor Spills:

Eliminate all ignition sources.[4]

Cover the spill with a dry, inert absorbent material such as sand or earth.[4]
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Use non-sparking tools to collect the absorbed material into a suitable, labeled, and loosely-

covered container for disposal.[1][4] Do not seal tightly as pressure may build up.[4]

Do not use water to clean the spill.[1]

Major Spills:

Evacuate the area and move upwind.[4]

Alert emergency responders.[4]

Wear full protective clothing and a self-contained breathing apparatus.[4]

Prevent the spill from entering drains or water courses.[4]

Disposal Plan
Waste dimethyl sulfide borane is classified as hazardous waste.

Collection:

Collect waste material in a suitable, labeled, and closed container.

Do not mix with other waste streams, especially aqueous waste.

Disposal:

Dispose of the waste through a licensed hazardous waste disposal facility.

Consult with your institution's environmental health and safety department for specific

disposal procedures.

Decontaminate empty containers before disposal.[4]

Workflow Visualization
The following diagram illustrates the standard operating procedure for the safe handling of

dimethyl sulfide borane, from initial preparation to final disposal.
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Safe Handling Workflow for Dimethyl Sulfide Borane
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Transfer Chemical with Non-Sparking Tools

Avoid Water Contact

Keep Container Closed

Store in Flammables Refrigerator

After Use

Collect in Labeled Container

Generate Waste

Store Under Nitrogen Transfer to Hazardous Waste Facility
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Caption: Logical workflow for the safe handling of dimethyl sulfide borane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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